(1R)-1-(2-Chloro-6-fluorophenyl)ethane-1,2-diamine

Specification

• Molecular Formula: C8H10ClFN2
• Molecular Weight: 188.63 g/mol
• IUPAC Name: (1R)-1-(2-chloro-6-fluorophenyl)ethane-1,2-diamine
• Standard InChI: InChI=1S/C8H10ClFN2/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7H,4,11-12H2/t7-/m0/s1
• Standard InChI Key: YZBHCQJZLXTAEG-ZETCQYMHSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)[C@H](CN)N)F
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(CN)N)F

Introduction

(1R)-1-(2-Chloro-6-fluorophenyl)ethane-1,2-diamine is an organic compound characterized by its specific stereochemistry and functional groups. Its molecular structure makes it a candidate for various applications, particularly in medicinal chemistry and material sciences.

Synthesis

The synthesis of (1R)-1-(2-Chloro-6-fluorophenyl)ethane-1,2-diamine typically involves:

• Starting Materials: A halogenated benzene derivative such as 2-chloro-6-fluoroaniline.

• Reaction Pathway: The compound is synthesized via reductive amination or nucleophilic substitution reactions involving ethylenediamine.

• Purification: Recrystallization or chromatography is employed to isolate the desired stereoisomer.

Pharmaceutical Potential

The compound's structural features suggest potential bioactivity, particularly as a precursor for drugs targeting enzymes or receptors due to its diamine functional group and halogenated aromatic ring. These properties are often exploited in designing inhibitors or ligands.

Material Science

Halogenated aromatic compounds like this one are often precursors for functional polymers or advanced materials due to their electronic properties.

Safety and Handling

Given the presence of halogens and amines, this compound may pose risks such as:

• Irritation to skin and mucous membranes.

• Potential environmental hazards due to halogenated aromatic content.

Proper handling requires gloves, goggles, and adherence to safety protocols in a well-ventilated laboratory environment.

Research Findings

Recent studies have explored structurally similar compounds for their:

• Antimicrobial activity.

• Role as intermediates in synthesizing pharmaceuticals.

• Use in creating ligands for metal coordination complexes.

Further research is needed to evaluate its specific bioactivity and industrial applications.